Chlorobutanol
Cat. No. B1668791
:
57-15-8
M. Wt: 177.45 g/mol
InChI Key: OSASVXMJTNOKOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08372841B2
Procedure details
To a cold (0° C.), well stirred suspension of NaOH (1.6 g, 40 mmoles) and 4-bromo-3,5-dimethylpyrazole (1.75 g, 10 mmoles) in acetone (100 mL), was added 2-(trichloromethyl)-propan-2-ol (3.54 g, 20 mmoles) portion-wise over 1 hour. The mixture was allowed to warm to room temperature overnight. The solvent was evaporated under reduced pressure. The residue was dissolved in water (100 mL) and washed with ether (50 mL). The aqueous phase was separated and acidified with conc. HCl to pH=3. The mixture was extracted with CH2Cl2 (3×50 mL) and the combined organics dried over Na2SO4. A colorless oil was obtained after the removal of the solvent under reduced pressure. MS(DCI+) m/z 263 (M+H)+.
Identifiers
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REACTION_CXSMILES
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[OH-:1].[Na+].[Br:3][C:4]1[C:5]([CH3:10])=[N:6][NH:7][C:8]=1[CH3:9].Cl[C:12](Cl)(Cl)[C:13](O)([CH3:15])[CH3:14].CC(C)=[O:21]>>[Br:3][C:4]1[C:5]([CH3:10])=[N:6][N:7]([C:13]([CH3:15])([CH3:14])[C:12]([OH:21])=[O:1])[C:8]=1[CH3:9] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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1.6 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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1.75 g
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Type
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reactant
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Smiles
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BrC=1C(=NNC1C)C
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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CC(=O)C
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Step Two
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Name
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Quantity
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3.54 g
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Type
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reactant
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Smiles
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ClC(C(C)(C)O)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in water (100 mL)
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WASH
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Type
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WASH
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Details
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washed with ether (50 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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The aqueous phase was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with CH2Cl2 (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the combined organics dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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A colorless oil was obtained
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CUSTOM
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Type
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CUSTOM
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Details
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after the removal of the solvent under reduced pressure
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Outcomes
Product
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Name
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Type
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Smiles
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BrC=1C(=NN(C1C)C(C(=O)O)(C)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
